Cas no 118055-01-9 (2-{pyrazolo1,5-apyridin-3-yl}acetonitrile)

2-{Pyrazolo[1,5-a]pyridin-3-yl}acetonitrile is a versatile heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with an acetonitrile substituent at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-rich scaffolds. Its reactive nitrile group enables further functionalization through nucleophilic addition or cyclization reactions. The compound’s fused bicyclic system enhances rigidity, potentially improving binding affinity in drug discovery applications. It is commonly employed in the development of kinase inhibitors and other biologically active molecules. High purity grades are available to ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

2-{pyrazolo1,5-apyridin-3-yl}acetonitrile structure

118055-01-9 structure

Product Name:2-{pyrazolo1,5-apyridin-3-yl}acetonitrile

CAS No:118055-01-9

MF:C₉H₇N₃

MW:157.171981096268

CID:131735

PubChem ID:14145807

Update Time:2025-05-27

2-{pyrazolo1,5-apyridin-3-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyridine-3-acetonitrile
- 2-pyrazolo[1,5-a]pyridin-3-ylacetonitrile
- 2-{pyrazolo1,5-apyridin-3-yl}acetonitrile
- 118055-01-9
- EN300-172410
- 2-{PYRAZOLO[1,5-A]PYRIDIN-3-YL}ACETONITRILE
- SCHEMBL1290838
- 2-(pyrazolo[1,5-a]pyridin-3-yl)acetonitrile
- DTXSID10556548
- (Pyrazolo[1,5-a]pyridin-3-yl)acetonitrile
- Inchi： 1S/C9H7N3/c10-5-4-8-7-11-12-6-2-1-3-9(8)12/h1-3,6-7H,4H2
- InChI Key： KPFQTJKLNKNOCO-UHFFFAOYSA-N
- SMILES： N12C=CC=CC1=C(CC#N)C=N2

Computed Properties

Exact Mass: 157.06411
Monoisotopic Mass: 157.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 41.09

2-{pyrazolo1,5-apyridin-3-yl}acetonitrile Pricemore >>

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